Cas no 81658-47-1 ((3-hydroxy-2-methylpropyl)triphenylphosphonium bromide)

(3-hydroxy-2-methylpropyl)triphenylphosphonium bromide structure
81658-47-1 structure
Product Name:(3-hydroxy-2-methylpropyl)triphenylphosphonium bromide
CAS No:81658-47-1
MF:C22H24BrOP
MW:415.303126335144
CID:986970
PubChem ID:21192088
Update Time:2025-04-20

(3-hydroxy-2-methylpropyl)triphenylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

    • (3-hydroxy-2-methylpropyl)triphenylphosphonium bromide
    • (3-hydroxy-2-methylpropyl)-triphenylphosphanium,bromide
    • DTXSID00611271
    • 81658-47-1
    • SCHEMBL6210685
    • (3-Hydroxy-2-methylpropyl)(triphenyl)phosphanium bromide
    • Inchi: 1S/C22H24OP.BrH/c1-19(17-23)18-24(20-11-5-2-6-12-20,21-13-7-3-8-14-21)22-15-9-4-10-16-22;/h2-16,19,23H,17-18H2,1H3;1H/q+1;/p-1
    • InChI Key: KLRCNKUKJUSLOA-UHFFFAOYSA-M
    • SMILES: [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC(C)CO

Computed Properties

  • Exact Mass: 414.07481g/mol
  • Monoisotopic Mass: 414.07481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 305
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų
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